Cas no 89852-45-9 (1,3,4-Thiadiazole-2(3H)-thione,5-(pentylthio)-)

1,3,4-Thiadiazole-2(3H)-thione,5-(pentylthio)- structure
89852-45-9 structure
Product Name:1,3,4-Thiadiazole-2(3H)-thione,5-(pentylthio)-
CAS No:89852-45-9
MF:C7H12N2S3
MW:220.378577232361
CID:712401
PubChem ID:2818228
Update Time:2025-04-19

1,3,4-Thiadiazole-2(3H)-thione,5-(pentylthio)- Chemical and Physical Properties

Names and Identifiers

    • 1,3,4-Thiadiazole-2(3H)-thione,5-(pentylthio)-
    • 5-pentylsulfanyl-3H-1,3,4-thiadiazole-2-thione
    • 5-PENTYLTHIO-1,3,4-THIADIAZOLE-2-THIOL
    • AKOS024341274
    • FT-0620744
    • SCHEMBL10011623
    • 89852-45-9
    • DTXSID40384750
    • CCG-251396
    • 5-(Pentylsulfanyl)-1,3,4-thiadiazole-2(3H)-thione
    • 5-(pentylthio)-1,3,4-thiadiazole-2-thiol
    • Inchi: 1S/C7H12N2S3/c1-2-3-4-5-11-7-9-8-6(10)12-7/h2-5H2,1H3,(H,8,10)
    • InChI Key: DIUQFUZKOVCRSK-UHFFFAOYSA-N
    • SMILES: S(C1=NNC(=S)S1)CCCCC

Computed Properties

  • Exact Mass: 220.01626191g/mol
  • Monoisotopic Mass: 220.01626191g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 3.6
  • Topological Polar Surface Area: 107Ų

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